Cas no 118237-85-7 (6H-Purine-6-thione,1,9-dihydro-9-[(1R,4S)-4-(hydroxymethyl)-2-cyclopenten-1-yl]-, rel-)

6H-Purine-6-thione,1,9-dihydro-9-[(1R,4S)-4-(hydroxymethyl)-2-cyclopenten-1-yl]-, rel- structure
118237-85-7 structure
Product Name:6H-Purine-6-thione,1,9-dihydro-9-[(1R,4S)-4-(hydroxymethyl)-2-cyclopenten-1-yl]-, rel-
CAS No:118237-85-7
Molecular Formula:C11H12N4OS
Molecular Weight:248.30418
CID:198019
PubChem ID:3000251

6H-Purine-6-thione,1,9-dihydro-9-[(1R,4S)-4-(hydroxymethyl)-2-cyclopenten-1-yl]-, rel- Properties

Names and Identifiers

    • 6H-Purine-6-thione,1,9-dihydro-9-[(1R,4S)-4-(hydroxymethyl)-2-cyclopenten-1-yl]-, rel-
    • 9-[(1R,4S)-4-(hydroxymethyl)cyclopent-2-en-1-yl]-3H-purine-6-thione
    • Carbocyclic-2',3'-didehydrodideoxy-6-mercaptopurine nucleoside
    • SCHEMBL7249166
    • DTXSID00152053
    • [(1S,4R)-4-(6-sulfanylpurin-9-yl)cyclopent-2-en-1-yl]methanol
    • 6H-Purine-6-thione, 1,9-dihydro-9-[4-(hydroxymethyl)-2-cyclopenten-1-yl]-, cis-
    • 6H-Purine-6-thione, 1,9-dihydro-9-[4-(hydroxymethyl)-2-cyclopenten-1-yl]-, cis-(1)-
    • NSC 613826
    • C-D4-6-SH-purinenucleoside
    • NSC613826
    • 6H-Purine-6-thione, 1,9-dihydro-9-(4-(hydroxymethyl)-2-cyclopenten-1-yl)-, cis-
    • 118237-85-7
    • 6H-Purine-6-thione, 1,9-dihydro-9-(4-(hydroxymethyl)-2-cyclopenten-1-yl)-, cis-(1)-
    • InChIKey: KPOLRAAYAVQISJ-SFYZADRCSA-N
    • Inchi: InChI=1S/C11H12N4OS/c16-4-7-1-2-8(3-7)15-6-14-9-10(15)12-5-13-11(9)17/h1-2,5-8,16H,3-4H2,(H,12,13,17)/t7-,8+/m1/s1
    • SMILES: OC[C@@H]1C=C[C@H](N2C=NC3C(N=CNC2=3)=S)C1

Computed Properties

  • Exact Mass: 248.07318219g/mol
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Rotatable Bond Count: 2
  • Monoisotopic Mass: 248.07318219g/mol
  • Heavy Atom Count: 17
  • Complexity: 384
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 0.4
  • Topological Polar Surface Area: 94.5Ų

6H-Purine-6-thione,1,9-dihydro-9-[(1R,4S)-4-(hydroxymethyl)-2-cyclopenten-1-yl]-, rel- Related Literature

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